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Compound of Interest

Compound Name: 4'-Dimethylaminoacetophenone

Cat. No.: B1293656

Introduction

4'-Dimethylaminoacetophenone (DMAPA), also known as p-acetyl-N,N-dimethylaniline, is a
crystalline solid that serves as a vital intermediate in the synthesis of dyes, pharmaceuticals,
and UV absorbers.[1][2] Its utility as a fluorescent probe and photosensitizer is also well-
documented.[3] The solubility of DMAPA in various organic solvents is a critical
physicochemical parameter that dictates its application in organic synthesis, influencing
reaction kinetics, purification methods such as recrystallization, and formulation development.
This guide provides a comprehensive analysis of the factors governing DMAPA's solubility,
gualitative and quantitative solubility data, and a standardized protocol for its experimental
determination.

Physicochemical Properties Governing Solubility

The solubility of a solute in a given solvent is governed by the principle of "like dissolves like,"
which implies that substances with similar intermolecular forces are more likely to be miscible.
[4] The molecular structure of 4'-Dimethylaminoacetophenone possesses distinct functional
groups that dictate its interaction with various solvents.

e Molecular Structure: DMAPA (C10H13NO) has a molecular weight of 163.22 g/mol .[5] It
consists of a polar acetophenone core substituted with a highly polar dimethylamino group
on the phenyl ring.
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» Polarity and Intermolecular Forces: The presence of a ketone carbonyl group (C=0) and a
tertiary amine (-N(CH3)2) makes DMAPA a polar molecule. The primary intermolecular
forces at play are:

o Dipole-Dipole Interactions: The carbonyl and dimethylamino groups create a significant
dipole moment, allowing for strong interactions with other polar solvent molecules.

o London Dispersion Forces: The aromatic ring contributes to van der Waals forces,
enabling solubility in less polar solvents.

o Hydrogen Bonding: While DMAPA cannot self-donate hydrogen bonds, the oxygen and
nitrogen atoms can act as hydrogen bond acceptors, enhancing solubility in protic solvents
like alcohols.

The interplay of these characteristics determines DMAPA's solubility profile across the
spectrum of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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